Cas no 141772-31-8 (Methyl 5-amino-2-chloro-4-fluorobenzoate)

• Product Name: Methyl 5-amino-2-chloro-4-fluorobenzoate
• CAS No: 141772-31-8
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• MDL: MFCD17168708
• CID: 1028509
• PubChem ID: 10536163
• Update Time: 2025-04-20

Methyl 5-amino-2-chloro-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-chloro-4-fluorobenzoate
• 2-fluoro-4-chloro-5-methoxycarbonylaniline
• methyl 5-amino-2-chloro-4-fluoro-benzoate
• QC-8649
• 5-AMino-2-chloro-4-fluoro-benzoic acid Methyl ester
• Benzoic acid, 5-amino-2-chloro-4-fluoro-, methyl ester
• GRQLIRSFYJTUQR-UHFFFAOYSA-N
• 4297AJ
• AK137640
• AB0097410
• AKOS012322561
• Z1079174412
• O11946
• 141772-31-8
• MFCD17168708
• DB-188075
• SCHEMBL3528669
• Methyl5-amino-2-chloro-4-fluorobenzoate
• CS-0098660
• EN300-3102230
• DS-5865
• DTXSID10441400
• SB33483
• AMY6618

• MDL： MFCD17168708
• Inchi： 1S/C8H7ClFNO2/c1-13-8(12)4-2-7(11)6(10)3-5(4)9/h2-3H,11H2,1H3
• InChI Key： GRQLIRSFYJTUQR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C(=O)OC)N)F

Computed Properties

• Exact Mass: 203.01500
• Monoisotopic Mass: 203.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.8

Experimental Properties

• PSA: 52.32000
• LogP: 2.42910